Cas no 115204-95-0 (Benzenepentanoic acid, b-hydroxy-a-methylene-, methyl ester)

• Product Name: Benzenepentanoic acid, b-hydroxy-a-methylene-, methyl ester
• CAS No: 115204-95-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1205156
• Update Time: 2024-08-04

Benzenepentanoic acid, b-hydroxy-a-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, b-hydroxy-a-methylene-, methyl ester
• Benzenepentanoic acid, β-hydroxy-α-methylene-, methyl ester

• Inchi： 1S/C13H16O3/c1-10(13(15)16-2)12(14)9-8-11-6-4-3-5-7-11/h3-7,12,14H,1,8-9H2,2H3
• InChI Key： UAMOPHYQNOARPA-UHFFFAOYSA-N
• SMILES： C1(CCC(O)C(=C)C(OC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 355.6±42.0 °C(Predicted)
• PSA: 46.53
• pka: 13.52±0.20(Predicted)